Cas no 1048367-91-4 (5-(5-Bromo-2-fluorophenyl)imidazolidine-2,4-dione)

• Product Name: 5-(5-Bromo-2-fluorophenyl)imidazolidine-2,4-dione
• CAS No: 1048367-91-4
• MF: C₉H₆BrFN₂O₂
• MW: 273.058544635773
• MDL: MFCD09741001
• CID: 5069381
• Update Time: 2025-08-02

5-(5-Bromo-2-fluorophenyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-2-fluorophenyl)imidazolidine-2,4-dione
• BHS100040
• Z1274311078
• 5-(5-Bromo-2-fluorophenyl)imidazolidine-2,4-dione

• MDL： MFCD09741001
• Inchi： 1S/C9H6BrFN2O2/c10-4-1-2-6(11)5(3-4)7-8(14)13-9(15)12-7/h1-3,7H,(H2,12,13,14,15)
• InChI Key： JRAQGXQHHGVVAT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1C(NC(N1)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2

Additional information on 5-(5-Bromo-2-fluorophenyl)imidazolidine-2,4-dione

5-(5-Bromo-2-fluorophenyl)Imidazolidine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 1048367-91-4, known as 5-(5-Bromo-2-fluorophenyl)Imidazolidine-2,4-dione, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of imidazolidine-2,4-dione derivatives, which have garnered substantial attention due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a central imidazolidine ring system substituted with a bromo-fluorophenyl group at the 5-position, which imparts unique chemical and biological properties.

Imidazolidine-2,4-diones are well-known for their versatility in organic synthesis and their ability to act as scaffolds for various bioactive molecules. The substitution pattern of this compound plays a crucial role in determining its reactivity and pharmacological profile. The presence of a bromo group at the 5-position of the phenyl ring introduces electronic effects that can influence the compound's stability and reactivity. Similarly, the fluorine atom at the 2-position contributes to the molecule's lipophilicity and bioavailability.

Recent studies have highlighted the potential of 5-(5-Bromo-2-fluorophenyl)Imidazolidine-2,4-dione as a lead compound in anti-cancer drug development. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor progression. The bromo-fluorophenyl substituent has been shown to enhance the compound's ability to penetrate cellular membranes, making it a promising candidate for targeted drug delivery systems.

In addition to its therapeutic potential, this compound has also been explored for its role in catalytic processes. The imidazolidine ring system is known to act as a chiral ligand in asymmetric catalysis, enabling the synthesis of enantioselective products. The substitution pattern of 5-(5-Bromo-2-fluorophenyl)Imidazolidine-2,4-dione has been found to influence the enantioselectivity of certain reactions, making it a valuable tool in green chemistry and sustainable synthesis.

The synthesis of 5-(5-Bromo-2-fluorophenyl)Imidazolidine-2,4-dione involves a multi-step process that typically begins with the preparation of the imidazolidine ring system. This is followed by substitution reactions to introduce the bromo-fluorophenyl group at the desired position. Recent advancements in catalytic methods have allowed for more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These studies have provided detailed insights into its molecular structure and conformational properties. Furthermore, computational chemistry approaches have been employed to predict its pharmacokinetic properties and interactions with biological targets.

In terms of applications beyond medicine and catalysis, 5-(5-Bromo-2-fluorophenyl)Imidazolidine-2,4-dione has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are currently investigating its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells.

The continuous exploration of imidazolidine-2,4-dione derivatives underscores their importance in modern chemistry and pharmacology. As research progresses, compounds like 5-(5-Bromo-2-fluorophenyl)Imidazolidine-2,4-dione are expected to unlock new possibilities in drug development, catalytic processes, and materials science. Their ability to combine structural versatility with potent biological activity positions them as key players in future innovations across multiple disciplines.